Cas no 55088-84-1 (1-(cyclopropylidenemethyl)-4-methoxybenzene)

• Product Name: 1-(cyclopropylidenemethyl)-4-methoxybenzene
• CAS No: 55088-84-1
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD19382272
• CID: 352865
• PubChem ID: 10986543
• Update Time: 2025-06-11

1-(cyclopropylidenemethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(cyclopropylidenemethyl)-4-methoxy-
• 1-(cyclopropylidenemethyl)-4-methoxybenzene
• DTXSID60450769
• 55088-84-1
• EN300-80616

• MDL： MFCD19382272
• Inchi： 1S/C11H12O/c1-12-11-6-4-10(5-7-11)8-9-2-3-9/h4-8H,2-3H2,1H3
• InChI Key： CSTHEJHWGOBADJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C1/CC/1

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(cyclopropylidenemethyl)-4-methoxybenzene

Introduction to 1-(cyclopropylidenemethyl)-4-methoxybenzene (CAS No. 55088-84-1)

1-(cyclopropylidenemethyl)-4-methoxybenzene, with the CAS number 55088-84-1, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a cyclopropylidene moiety and a methoxy group attached to a benzene ring. The combination of these functional groups imparts unique chemical and physical properties that make it an intriguing subject for both academic research and industrial applications.

The chemical structure of 1-(cyclopropylidenemethyl)-4-methoxybenzene can be represented as C₁₀H₁₂O. The cyclopropylidene group, which is a three-membered ring with a double bond, adds significant strain to the molecule, leading to unique reactivity patterns. The methoxy group, on the other hand, introduces electron-donating properties that can influence the compound's behavior in various chemical reactions. These structural features make 1-(cyclopropylidenemethyl)-4-methoxybenzene a valuable starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(cyclopropylidenemethyl)-4-methoxybenzene has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of 1-(cyclopropylidenemethyl)-4-methoxybenzene in the discovery and development of novel therapeutic agents.

Beyond pharmaceutical applications, 1-(cyclopropylidenemethyl)-4-methoxybenzene has also been investigated for its use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the creation of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthesis of 1-(cyclopropylidenemethyl)-4-methoxybenzene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-methoxybenzaldehyde with cyclopropanecarbaldehyde in the presence of a suitable catalyst. This method has been optimized to achieve high efficiency and selectivity, making it suitable for large-scale production.

In terms of safety and handling, while 1-(cyclopropylidenemethyl)-4-methoxybenzene is not classified as a hazardous material, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted in well-ventilated areas to minimize exposure risks.

The environmental impact of 1-(cyclopropylidenemethyl)-4-methoxybenzene is another important consideration. Researchers are actively exploring green chemistry approaches to synthesize this compound using environmentally friendly methods and solvents. These efforts aim to reduce the ecological footprint associated with its production and use.

In conclusion, 1-(cyclopropylidenemethyl)-4-methoxybenzene (CAS No. 55088-84-1) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity patterns make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in various scientific and technological advancements.